Cas no 935286-15-0 (1-(2,3-difluoro-6-methoxyphenyl)ethanol)

1-(2,3-difluoro-6-methoxyphenyl)ethanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-difluoro-6-methoxyphenyl)ethanol
-
- Inchi: 1S/C9H10F2O2/c1-5(12)8-7(13-2)4-3-6(10)9(8)11/h3-5,12H,1-2H3
- InChI Key: NWISWZBYXJKMEA-UHFFFAOYSA-N
- SMILES: C1(C(C)O)=C(OC)C=CC(F)=C1F
Experimental Properties
- Density: 1.230±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 250.5±40.0 °C(Predicted)
- pka: 13.68±0.20(Predicted)
1-(2,3-difluoro-6-methoxyphenyl)ethanol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB605546-250mg |
1-(2,3-Difluoro-6-methoxyphenyl)ethanol; . |
935286-15-0 | 250mg |
€379.90 | 2024-04-16 | ||
abcr | AB605546-5g |
1-(2,3-Difluoro-6-methoxyphenyl)ethanol; . |
935286-15-0 | 5g |
€2386.50 | 2024-04-16 | ||
abcr | AB605546-500mg |
1-(2,3-Difluoro-6-methoxyphenyl)ethanol; . |
935286-15-0 | 500mg |
€519.80 | 2024-04-16 | ||
abcr | AB605546-1g |
1-(2,3-Difluoro-6-methoxyphenyl)ethanol; . |
935286-15-0 | 1g |
€706.20 | 2024-04-16 |
1-(2,3-difluoro-6-methoxyphenyl)ethanol Related Literature
-
1. Trigger-responsive engineered-nanocarriers and image-guided theranostics for rheumatoid arthritisNadim Ahamad,Ameya Prabhakar,Ekta Singh,Eshant Bhatia,Shivam Sharma,Rinti Banerjee Nanoscale, 2020,12, 12673-12697
-
Min-Ji Kim,Myoung-Seon Gong Analyst, 2012,137, 1487-1494
-
Son H. Doan,Mohanad A. Hussein,Thanh Vinh Nguyen Chem. Commun., 2021,57, 8901-8904
-
Ou Zhuo,Lijun Yang,Fujie Gao,Bolian Xu,Qiang Wu,Yining Fan,Yu Zhang,Yufei Jiang,Runsheng Huang,Xizhang Wang,Zheng Hu Chem. Sci., 2019,10, 6083-6090
-
Young Hun Kang,Juwhan Ryu,Song Yun Cho,Kwang-Suk Jang J. Mater. Chem. A, 2015,3, 21428-21433
Additional information on 1-(2,3-difluoro-6-methoxyphenyl)ethanol
Recent Advances in the Study of 1-(2,3-Difluoro-6-methoxyphenyl)ethanol (CAS: 935286-15-0) in Chemical Biology and Pharmaceutical Research
The compound 1-(2,3-difluoro-6-methoxyphenyl)ethanol (CAS: 935286-15-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.
Recent studies have highlighted the unique structural features of 1-(2,3-difluoro-6-methoxyphenyl)ethanol, which contribute to its ability to interact with specific biological targets. The presence of difluoro and methoxy substituents on the phenyl ring enhances its binding affinity to certain enzymes and receptors, making it a promising candidate for further investigation. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize its molecular structure and confirm its purity.
In vitro and in vivo studies have demonstrated that 1-(2,3-difluoro-6-methoxyphenyl)ethanol exhibits notable pharmacological properties, including anti-inflammatory and antimicrobial activities. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the growth of several pathogenic bacterial strains, suggesting its potential as a novel antibiotic. Additionally, its anti-inflammatory effects have been linked to the modulation of key signaling pathways, such as the NF-κB pathway, which plays a critical role in immune responses.
The synthesis of 1-(2,3-difluoro-6-methoxyphenyl)ethanol has also been optimized in recent years, with researchers developing more efficient and scalable methods. A study in Organic Process Research & Development detailed a novel catalytic approach that significantly improves yield and reduces byproduct formation. These advancements are crucial for facilitating large-scale production and further preclinical testing.
Despite these promising findings, challenges remain in the development of 1-(2,3-difluoro-6-methoxyphenyl)ethanol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous pharmacokinetic and toxicological studies. Future research directions may include structural modifications to enhance its pharmacological profile and the exploration of its synergistic effects with other compounds.
In conclusion, 1-(2,3-difluoro-6-methoxyphenyl)ethanol (CAS: 935286-15-0) represents a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural and pharmacological properties make it a valuable candidate for further investigation, with potential applications in treating infectious and inflammatory diseases. Continued research and development efforts will be essential to fully realize its therapeutic potential.
935286-15-0 (1-(2,3-difluoro-6-methoxyphenyl)ethanol) Related Products
- 1174132-74-1(3-Bromo-1H-pyrazole)
- 2101546-35-2(trans-4-fluorocyclohexanecarboxylate methyl)
- 3213-79-4(N1,N2-Dimethylbenzene-1,2-diamine)
- 1220039-77-9(1-(6-Bromo-1H-indazol-3-yl)ethanone)
- 2172035-25-3(tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpyrrolidine-1-carboxylate)
- 1805657-74-2(3-Cyano-5-difluoromethoxy-2-mercaptobenzenesulfonyl chloride)
- 727689-84-1(2-(benzylsulfanyl)-4-ethyl-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile)
- 1245645-65-1(4-(2-bromoethyl)indol-2-one)
- 266346-59-2(9H-Fluorene, 9-(dimethylsilyl)-)
- 1431329-65-5(4-Chloro-3-fluoro-5-(trifluoromethyl)-benzyl alcohol)



